Cas no 2172214-65-0 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid
• CAS No: 2172214-65-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5943184
• PubChem ID: 165538048
• Update Time: 2025-05-23

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid
• 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}pyrrolidin-3-yl)acetic acid
• EN300-1514681
• 2172214-65-0

• Inchi： 1S/C25H28N2O6/c28-23(27-11-9-17(14-27)13-24(29)30)16-32-12-10-26-25(31)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,26,31)(H,29,30)
• InChI Key： FTFAEKZKCMEEHB-UHFFFAOYSA-N
• SMILES： O=C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid

Comprehensive Analysis of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172214-65-0)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172214-65-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group and pyrrolidine acetic acid moiety, make it a versatile building block for researchers aiming to design novel therapeutics.

The Fmoc group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in the production of peptides for therapeutic and diagnostic applications. With the growing demand for peptide-based drugs and bioconjugates, the importance of CAS No. 2172214-65-0 cannot be overstated. Researchers frequently search for "Fmoc-protected amino acids" and "peptide synthesis reagents" to identify high-quality compounds like this one, which ensure efficient coupling reactions and high yields.

One of the most compelling aspects of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid is its compatibility with automated peptide synthesizers. As the pharmaceutical industry increasingly adopts AI-driven drug discovery and high-throughput screening, the need for reliable and scalable synthesis reagents has surged. This compound's stability under SPPS conditions and its ability to facilitate side-chain modifications make it a favorite among chemists working on targeted drug delivery systems and personalized medicine.

Another area where CAS No. 2172214-65-0 shines is in the development of peptide therapeutics for metabolic disorders. With the global rise in conditions like diabetes and obesity, researchers are exploring peptide hormones and receptor modulators as potential treatments. The pyrrolidine acetic acid segment of this molecule offers unique conformational flexibility, enabling the design of peptides that mimic natural ligands with high specificity. Searches for "peptide-based diabetes treatments" and "Fmoc amino acid derivatives" often lead to discussions about this compound's role in cutting-edge research.

Beyond therapeutic applications, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid is also valuable in material science. Its Fmoc group can self-assemble into nanostructures, making it useful for creating biocompatible hydrogels and drug delivery scaffolds. This dual utility in both pharmaceuticals and biomaterials underscores its importance in interdisciplinary research.

Quality control is a critical consideration for researchers sourcing CAS No. 2172214-65-0. High-purity batches are essential to avoid side reactions during peptide elongation, and suppliers must provide detailed analytical data, including HPLC and MS spectra. Common queries like "how to purify Fmoc-amino acids" and "best practices for peptide synthesis" highlight the technical challenges associated with using this compound effectively.

In summary, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidin-3-yl)acetic acid (CAS No. 2172214-65-0) is a multifaceted tool for advancing peptide science and drug development. Its applications span from therapeutic peptide design to nanomaterial engineering, aligning with current trends in precision medicine and sustainable biomaterials. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is poised to grow exponentially.